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Compound of Interest

Compound Name: 2-chloro-N-phenylaniline

Cat. No.: B072502

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical guidance for handling 2-chloro-N-
phenylaniline in a laboratory setting. Given the limited availability of specific safety data for
this compound, the following recommendations are based on its known hazards and
information extrapolated from the structurally similar and hazardous chemical, 2-chloroaniline.
A thorough, site-specific risk assessment should be conducted before any handling of this
chemical.

Hazard Overview & Immediate Precautions

2-chloro-N-phenylaniline is classified as an acute toxicant, an irritant, and poses a health and
environmental hazard.[1] Immediate and strict adherence to safety protocols is mandatory to
prevent exposure.

Key Hazards:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1]

Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[1]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the recommended PPE for handling 2-chloro-N-phenylaniline.

PPE Category

Recommendation

Rationale

Hand Protection

Wear chemical-resistant
gloves (Nitrile, Neoprene, or
Butyl rubber are generally
recommended for chlorinated
aromatic compounds). Double-

gloving is advised.

Prevents skin contact and
absorption. The choice of
glove material should be
confirmed for resistance to this
specific chemical or class of

chemicals.

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Skin and Body Protection

A chemically resistant
laboratory coat or apron worn
over full-body clothing. Closed-

toe shoes are mandatory.

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If aerosols may be
generated or ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is

required.

Minimizes inhalation of toxic

vapors or aerosols.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-chloro-N-phenylaniline is crucial for minimizing risk.

Workflow for Handling 2-chloro-N-phenylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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